![molecular formula C24H28N2O4 B4883818 4-[(1-acetyl-4-piperidinyl)oxy]-N-(2,3-dihydro-1H-inden-2-yl)-3-methoxybenzamide](/img/structure/B4883818.png)
4-[(1-acetyl-4-piperidinyl)oxy]-N-(2,3-dihydro-1H-inden-2-yl)-3-methoxybenzamide
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Overview
Description
4-[(1-acetyl-4-piperidinyl)oxy]-N-(2,3-dihydro-1H-inden-2-yl)-3-methoxybenzamide is a chemical compound that has attracted the attention of scientists due to its potential use in the field of medicinal chemistry. This compound belongs to the class of benzamide derivatives and has been found to exhibit various biological activities.
Mechanism of Action
The mechanism of action of 4-[(1-acetyl-4-piperidinyl)oxy]-N-(2,3-dihydro-1H-inden-2-yl)-3-methoxybenzamide is not fully understood. However, it has been suggested that this compound may exert its biological activities by inhibiting certain enzymes or receptors in the body. For example, it has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are diverse. This compound has been found to exhibit anti-inflammatory, analgesic, and anti-cancer activities. It has also been found to exhibit potent activity against certain bacterial and fungal strains. In addition, this compound has been found to affect the levels of certain neurotransmitters in the brain, which may contribute to its analgesic and anti-depressant effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-[(1-acetyl-4-piperidinyl)oxy]-N-(2,3-dihydro-1H-inden-2-yl)-3-methoxybenzamide in lab experiments is its diverse range of biological activities. This compound has been found to exhibit anti-inflammatory, analgesic, and anti-cancer activities, which makes it a promising candidate for the development of new therapeutic agents. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the safe dosage and potential side effects of this compound.
Future Directions
There are several future directions for the research of 4-[(1-acetyl-4-piperidinyl)oxy]-N-(2,3-dihydro-1H-inden-2-yl)-3-methoxybenzamide. One potential direction is the development of new therapeutic agents based on this compound. Another potential direction is the investigation of the mechanism of action of this compound, which may provide insights into the development of new drugs for the treatment of various diseases. Additionally, further studies are needed to determine the safety and efficacy of this compound in preclinical and clinical trials.
Synthesis Methods
The synthesis of 4-[(1-acetyl-4-piperidinyl)oxy]-N-(2,3-dihydro-1H-inden-2-yl)-3-methoxybenzamide involves the reaction of 4-hydroxy-3-methoxybenzoic acid with thionyl chloride to form the corresponding acid chloride. This acid chloride is then reacted with 2,3-dihydro-1H-inden-2-amine to form the intermediate product. The intermediate product is then reacted with 1-acetyl-4-piperidinol to form the final product.
Scientific Research Applications
The scientific research application of 4-[(1-acetyl-4-piperidinyl)oxy]-N-(2,3-dihydro-1H-inden-2-yl)-3-methoxybenzamide is mainly focused on its potential use as a therapeutic agent. This compound has been found to exhibit various biological activities, including anti-inflammatory, analgesic, and anti-cancer activities. It has also been found to exhibit potent activity against certain bacterial and fungal strains.
properties
IUPAC Name |
4-(1-acetylpiperidin-4-yl)oxy-N-(2,3-dihydro-1H-inden-2-yl)-3-methoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H28N2O4/c1-16(27)26-11-9-21(10-12-26)30-22-8-7-19(15-23(22)29-2)24(28)25-20-13-17-5-3-4-6-18(17)14-20/h3-8,15,20-21H,9-14H2,1-2H3,(H,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KHVBQHHEKVKKRW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCC(CC1)OC2=C(C=C(C=C2)C(=O)NC3CC4=CC=CC=C4C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H28N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
408.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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